5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Molecular Formula: C22H19N3O5
• Molecular Weight: 405.4 g/mol
• IUPAC Name: 5-[1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidin-2-yl]-1,2,4-oxadiazole-3-carboxylic acid
• InChI: InChI=1S/C22H19N3O5/c26-21(27)19-23-20(30-24-19)18-10-5-11-25(18)22(28)29-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10-12H2,(H,26,27)
• InChI Key: PWYAMDFQLWDKDU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C5=NC(=NO5)C(=O)O

Description

This compound (CAS: 2090345-72-3) features a 1,2,4-oxadiazole core substituted at position 5 with a pyrrolidine ring bearing a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group. It is primarily utilized in peptide synthesis and drug discovery due to the Fmoc group’s base-labile protection, which facilitates selective deprotection under mild conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid typically involves multiple steps, starting from commercially available precursors. One common approach is to first synthesize the fluorenylmethoxycarbonyl (Fmoc) protected pyrrolidine derivative. This is achieved by reacting fluorenylmethoxycarbonyl chloride with pyrrolidine in the presence of a base such as triethylamine. The resulting Fmoc-protected pyrrolidine is then subjected to further reactions to introduce the oxadiazole ring and carboxylic acid functionality.

Industrial Production Methods

Industrial production of this compound may involve optimization of reaction conditions to maximize yield and purity. This includes controlling temperature, reaction time, and the use of catalysts or solvents to facilitate the desired transformations. The final product is typically purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the fluorenyl or oxadiazole moieties.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium azide in dimethylformamide (DMF).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its therapeutic potential in drug development.

Industry: Utilized in the production of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogs with Heterocyclic Variations

1,3-Oxazole Derivatives

• 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]-1,3-oxazole-5-carboxylic Acid (CAS: 2137862-31-6) Structural Difference: Replaces the 1,2,4-oxadiazole with a 1,3-oxazole ring. Molecular Formula: C₂₄H₂₂N₂O₅; Molecular Weight: 418.44 .

1,3,4-Oxadiazole Derivatives

• 5-(9-Fluorenone-2-yl)-1,3,4-oxadiazole-2-thiol (CAS: N/A) Structural Difference: Derived from 9-fluorenone and contains a 1,3,4-oxadiazole core.

Substituent Variations

Piperidine vs. Pyrrolidine Backbones

• 1-(1-{[(9H-Fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)-1H-pyrazole-3-carboxylic Acid (CAS: 2059971-10-5)
  • Structural Difference : Replaces pyrrolidine with a piperidine ring.
  • Impact : Increased ring size (6-membered vs. 5-membered) may influence conformational flexibility and binding affinity in biological systems .

Thiazole Derivatives

• 2-(1-{[(9H-Fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl)-4-methyl-1,3-thiazole-5-carboxylic Acid Hydrochloride Structural Difference: Contains a thiazole ring instead of oxadiazole.

Physicochemical Properties

Property	Target Compound	1,3-Oxazole Analog	Thiazole Derivative
Molecular Weight	337.37 (Calculated)	418.44	465.97 (C₂₄H₂₃ClN₂O₄S)
Solubility	Likely polar (carboxylic acid)	Moderate (oxazole + Fmoc)	Low (thiazole + HCl salt)
Stability	Base-labile (Fmoc cleavage)	Base-labile	Acid-stable (HCl salt)

Biological Activity

5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid is a compound that features a 1,2,4-oxadiazole moiety, which is known for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be described as follows:

• IUPAC Name : 5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid
• Molecular Formula : C_{25}H_{22}N_{4}O_{4}
• Molecular Weight : 430.47 g/mol

Antitumor Activity

Compounds containing the 1,2,4-oxadiazole ring have been extensively studied for their antitumor properties. Research indicates that derivatives of oxadiazoles exhibit significant cytotoxicity against various cancer cell lines. For instance, a study demonstrated that oxadiazole derivatives inhibited the proliferation of human cancer cells by inducing apoptosis through the activation of caspase pathways .

Antimicrobial Activity

The antimicrobial properties of oxadiazole derivatives are well-documented. The compound has shown promising results against several bacterial strains. A study highlighted its effectiveness against Mycobacterium tuberculosis and other pathogenic bacteria, suggesting that it could serve as a lead compound in the development of new antibiotics .

Anti-inflammatory Properties

Research has also revealed the anti-inflammatory potential of oxadiazole derivatives. These compounds have been shown to inhibit pro-inflammatory cytokines and reduce inflammation in animal models, indicating their potential use in treating inflammatory diseases .

The biological activity of 5-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1,2,4-oxadiazole-3-carboxylic acid can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Many oxadiazoles act by inhibiting key enzymes involved in cellular processes. For example, they may inhibit DNA topoisomerases or kinases that are crucial for cancer cell proliferation .
• Apoptosis Induction : The compound has been shown to induce apoptosis in cancer cells through mitochondrial pathways and caspase activation .
• Modulation of Immune Response : By regulating cytokine production and immune cell activity, oxadiazoles can exert anti-inflammatory effects .

Case Studies

Study	Findings
Cytotoxicity Study	Demonstrated significant inhibition of cancer cell lines (e.g., HeLa) with IC50 values in the low micromolar range .
Antimicrobial Efficacy	Showed effectiveness against both Gram-positive and Gram-negative bacteria with MIC values comparable to standard antibiotics .
Anti-inflammatory Assessment	Reduced levels of TNF-alpha and IL-6 in LPS-stimulated macrophages, indicating strong anti-inflammatory effects .